Cas no 1803797-60-5 (1-(3-Bromo-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one)

• Product Name: 1-(3-Bromo-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one
• CAS No: 1803797-60-5
• MF: C₁₀H₇BrClF₃O₂
• MW: 331.513592004776
• CID: 4975161
• Update Time: 2025-10-29

1-(3-Bromo-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one

• Inchi： 1S/C10H7BrClF3O2/c11-7-1-6(2-8(16)5-12)3-9(4-7)17-10(13,14)15/h1,3-4H,2,5H2
• InChI Key： ITPCRIMNKZRFIW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CC(CCl)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 1-(3-Bromo-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one

Professional Introduction to Compound with CAS No. 1803797-60-5 and Product Name: 1-(3-Bromo-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one

The compound with the CAS number 1803797-60-5 and the product name 1-(3-Bromo-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates both bromo and chloro substituents on a phenyl ring, which is further modified by a trifluoromethoxy group, creating a highly functionalized scaffold that is conducive to various chemical transformations.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of both bromo and chloro atoms makes it an excellent candidate for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic molecules and have been widely employed in the synthesis of biologically active compounds. The trifluoromethoxy group, on the other hand, enhances the lipophilicity of the molecule, which is often a critical factor in determining its pharmacokinetic properties.

Recent research has highlighted the importance of 1-(3-Bromo-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one in the development of novel therapeutic agents. Studies have demonstrated that derivatives of this compound exhibit promising biological activity, particularly in the areas of anti-inflammatory and anticancer research. The bromo and chloro substituents facilitate the introduction of additional functional groups, allowing for the creation of molecules that can interact with specific biological targets. For instance, modifications at the propanone core can lead to compounds with enhanced binding affinity to enzymes or receptors involved in disease pathways.

The trifluoromethoxy group plays a crucial role in modulating the electronic properties of the molecule. This group is known to increase metabolic stability and improve oral bioavailability, which are essential characteristics for any drug candidate. In addition, the phenyl ring itself provides a rigid scaffold that can be further modified to optimize pharmacological properties. Researchers have explored various derivatives of this compound, incorporating different heterocycles or additional functional groups to enhance their biological activity.

In terms of synthetic methodologies, 1-(3-Bromo-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one serves as an excellent intermediate for constructing more complex molecules. The compound can be readily transformed into other valuable derivatives through a series of well-established chemical reactions. For example, nucleophilic substitution reactions can be employed to replace either the bromo or chloro atoms with other functional groups, thereby expanding its synthetic utility. Furthermore, palladium-catalyzed cross-coupling reactions allow for the introduction of aryl or vinyl groups at specific positions on the phenyl ring.

The pharmaceutical industry has shown significant interest in this compound due to its potential as a building block for drug discovery programs. Its structural features make it amenable to modifications that can tailor its biological activity towards specific therapeutic targets. Researchers are currently exploring its efficacy in preclinical models for conditions such as cancer and inflammation. The ability to fine-tune its properties through structural modifications offers a powerful tool for medicinal chemists seeking to develop novel therapeutics.

From a computational chemistry perspective, 1-(3-Bromo-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into how changes in its structure can influence its binding affinity and selectivity. Computational approaches such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in predicting the behavior of this compound in biological systems.

The environmental impact of this compound is also an area of growing interest. Given its role as an intermediate in pharmaceutical synthesis, researchers are evaluating strategies to minimize waste and improve atom economy during its production. Green chemistry principles are being applied to develop more sustainable synthetic routes that reduce hazardous byproducts and energy consumption.

In conclusion, 1-(3-Bromo-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one (CAS No. 1803797-60-5) represents a versatile and valuable compound in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for further functionalization and exploration in drug development. With ongoing research focused on optimizing its synthetic pathways and evaluating its biological activity, this compound is poised to play a significant role in future therapeutic advancements.